Cas no 93464-29-0 (Spiro[benzo[b]cyclopenta[e][1,4]diazepine-10(1H),1'-cyclopentane],2,3,9,10a-tetrahydro-9-[3-(1-pyrrolidinyl)propyl]-)

• Product name: Spiro[benzo[b]cyclopenta[e][1,4]diazepine-10(1H),1'-cyclopentane],2,3,9,10a-tetrahydro-9-[3-(1-pyrrolidinyl)propyl]-
• CAS No: 93464-29-0
• MF: C₂₃H₃₃N₃
• MW: 351.52822
• CID: 815490
• PubChem ID: 13294614

Spiro[benzo[b]cyclopenta[e][1,4]diazepine-10(1H),1'-cyclopentane],2,3,9,10a-tetrahydro-9-[3-(1-pyrrolidinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Spiro[benzo[b]cyclopenta[e][1,4]diazepine-10(1H),1'-cyclopentane],2,3,9,10a-tetrahydro-9-[3-(1-pyrrolidinyl)propyl]-
• 5-(3-pyrrolidin-1-ylpropyl)spiro[1,2,3,3a-tetrahydrocyclopenta[c][1,5]benzodiazepine-4,1'-cyclopentane]
• Spiro(benzo(b)cyclopenta(e)(1,4)diazepine-10(1H),1'-cyclopentane), 2,3,9,10a-tetrahydro-9-(3-(1-pyrrolidinyl)propyl)-
• 93464-29-0
• DTXSID90918423
• 9-[3-(Pyrrolidin-1-yl)propyl]-2,3,9,10a-tetrahydro-1H-spiro[benzo[b]cyclopenta[e][1,4]diazepine-10,1'-cyclopentane]

• Inchi： InChI=1S/C23H33N3/c1-2-12-22-21(10-1)24-20-11-7-9-19(20)23(13-3-4-14-23)26(22)18-8-17-25-15-5-6-16-25/h1-2,10,12,19H,3-9,11,13-18H2
• InChI Key： XDXJJRHIFHYRBA-UHFFFAOYSA-N
• SMILES： C1CCC2(C1)C3CCCC3=NC4=CC=CC=C4N2CCCN5CCCC5

Computed Properties

• Exact Mass: 351.267448065g/mol
• Monoisotopic Mass: 351.267448065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.8Ų
• XLogP3: 3.9